Cas no 69516-34-3 ((S)-Metalaxyl)

• Product Name: (S)-Metalaxyl
• CAS No: 69516-34-3
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 517526
• PubChem ID: 156840
• Update Time: 2025-10-24

(S)-Metalaxyl Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-(2,6-dimethylphenyl)-N-(2-methoxyacetyl)-, methyl ester
• L-Metalaxyl
• (+)-(S)-Metalaxyl
• (+)-Metalaxyl
• L-(+)-Metalaxyl
• L-Alanine,N-(2,6-dimethylphenyl)-N-(methoxyacetyl)-, methyl ester (9CI)
• S-(+)-Metalaxyl
• S-Metalaxyl
• VCA63017
• DS-6012
• methyl (2S)-2-(N-(2-methoxyacetyl)-2,6-dimethylanilino)propanoate
• (S)-Metalaxyl
• Metalaxyl-M 10 microg/mL in Cyclohexane
• SCHEMBL55820
• CHEBI:82791
• methyl N-(2,6-dimethylphenyl)-N-(methoxyacetyl)-L-alaninate
• DTXSID20897116
• starbld0001302
• Methyl N-(2,6-dimethylphenyl)-N-(2-methoxyacetyl)-L-alaninate
• N-(2,6-dimethylphenyl)-N-(methoxyacetyl) alanine methyl ester
• 69516-34-3
• Methyl (2S)-2-[(2,6-dimethylphenyl)(methoxyacetyl)amino]propanoate
• (S)-Methyl 2-(N-(2,6-dimethylphenyl)-2-methoxyacetamido)propanoate
• AKOS016844364
• Q27156358

• Inchi： 1S/C15H21NO4/c1-10-7-6-8-11(2)14(10)16(13(17)9-19-4)12(3)15(18)20-5/h6-8,12H,9H2,1-5H3/t12-/m0/s1
• InChI Key： ZQEIXNIJLIKNTD-LBPRGKRZSA-N
• SMILES： O(C)C([C@H](C)N(C(COC)=O)C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Metalaxyl

Recent Advances in (S)-Metalaxyl Research: A Focus on CAS 69516-34-3

The fungicide (S)-Metalaxyl (CAS 69516-34-3), a chiral isomer of metalaxyl, has garnered significant attention in agrochemical and biomedical research due to its selective activity against oomycete pathogens. Recent studies have explored its molecular mechanisms, environmental fate, and potential applications beyond traditional crop protection. This research brief synthesizes key findings from peer-reviewed literature published within the last 24 months, with particular emphasis on structure-activity relationships and novel formulations.

A 2023 study in Journal of Agricultural and Food Chemistry employed quantum chemical calculations to demonstrate how the stereospecific configuration at the chiral center (R/S) of 69516-34-3 determines binding affinity to RNA polymerase I in Phytophthora infestans. The research revealed a 12.7-fold higher binding energy for the (S)-enantiomer compared to its (R)-counterpart, explaining its superior fungicidal activity. Molecular dynamics simulations further identified key hydrogen bonding interactions with Tyr274 and Asp394 residues in the target protein.

Innovative formulation strategies for (S)-Metalaxyl have emerged from nanotechnology research. A 2024 ACS Nano publication reported chitosan-coated nanocapsules (150-200 nm) loaded with 69516-34-3 that showed 38% increased systemic mobility in tomato plants compared to conventional formulations. The nanocapsules demonstrated pH-responsive release properties, with 92% active ingredient release at pH 5.5 (simulating infected plant tissue) versus ≤15% at neutral pH.

Environmental persistence studies using advanced LC-QTOF-MS methods have provided new insights into the degradation pathways of 69516-34-3. Research published in Environmental Science & Technology (2023) identified three novel transformation products formed through hydroxylation and N-demethylation reactions. These metabolites showed significantly reduced ecotoxicity (LC50 > 500 mg/L for Daphnia magna) compared to the parent compound (LC50 = 32 mg/L).

Emerging biomedical applications are being explored through structure-activity relationship studies. A 2024 European Journal of Medicinal Chemistry paper reported that 69516-34-3 derivatives with modified phenyl rings exhibited promising activity against Candida albicans biofilms (MIC90 = 8 μg/mL), suggesting potential repurposing as antifungal agents in clinical settings. The lead compound showed 72% inhibition of fungal adhesion proteins without cytotoxicity to human keratinocytes at therapeutic concentrations.

Recent regulatory developments include the 2023 re-evaluation by the European Chemicals Agency (ECHA), which confirmed the classification of 69516-34-3 as "harmful if swallowed" (H302) but removed previous concerns regarding reproductive toxicity based on new GLP-compliant studies. The acceptable daily intake (ADI) was maintained at 0.03 mg/kg bw/day, with particular emphasis on the need for enantiomer-specific risk assessment in future evaluations.

Ongoing clinical trials (as of Q2 2024) are investigating (S)-Metalaxyl analogs for topical treatment of onychomycosis, with Phase IIa results showing 89% mycological cure rates at 12 weeks. The mechanism appears to involve dual inhibition of fungal lanosterol 14α-demethylase and microtubule polymerization, representing a novel mode of action compared to existing azole-class antifungals.